Cas no 17978-25-5 (4-Bromo-5-(4-bromophenyl)-1H-pyrazole)
17978-25-5 structure
Product Name:4-Bromo-5-(4-bromophenyl)-1H-pyrazole
CAS No:17978-25-5
MF:C9H6Br2N2
MW:301.965340137482
CID:2130295
Update Time:2023-08-04
4-Bromo-5-(4-bromophenyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-3-(4-bromophenyl)-1H-Pyrazole
- 4-Bromo-5-(4-bromophenyl)-1H-pyrazole
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- Inchi: 1S/C9H6Br2N2/c10-7-3-1-6(2-4-7)9-8(11)5-12-13-9/h1-5H,(H,12,13)
- InChI Key: WHTMOEYMTSXIAJ-UHFFFAOYSA-N
- SMILES: BrC1C=NNC=1C1C=CC(=CC=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Topological Polar Surface Area: 28.7
4-Bromo-5-(4-bromophenyl)-1H-pyrazole Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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